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Introduction
Ethidium bromide (EtBr) is a fluorescent intercalating agent widely used in molecular biology for

the visualization of nucleic acids in agarose gels.[1][2][3] Despite its efficacy, ethidium bromide

is a potent mutagen and is considered a potential carcinogen and teratogen.[4][5] Therefore,

strict adherence to safety protocols during its handling, preparation, and disposal is imperative

to minimize exposure and ensure a safe laboratory environment.[4][6] These application notes

provide detailed protocols for the safe handling and preparation of ethidium bromide stock

solutions, as well as procedures for decontamination and disposal.

Hazard Identification and Risk Assessment
Ethidium bromide is a dark red, crystalline solid that is moderately soluble in water.[5] It

functions by inserting itself between the base pairs of double-stranded DNA, which can disrupt

DNA replication and transcription.[3]

Primary Hazards:

Mutagenicity: EtBr is a powerful mutagen that can cause genetic damage.[4][5]
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Toxicity: It is moderately toxic if ingested, inhaled, or absorbed through the skin.[5]

Irritant: The powder form is an irritant to the skin, eyes, and upper respiratory tract.[4][5]

Due to these hazards, all personnel working with ethidium bromide must receive safety training

on its proper handling, storage, and disposal.[5]

Personal Protective Equipment (PPE) and
Engineering Controls
To mitigate the risks associated with ethidium bromide, the following PPE and engineering

controls are mandatory.

Personal Protective Equipment
Gloves: Nitrile gloves are required when handling ethidium bromide solutions.[4] Latex

gloves do not offer sufficient protection.[7] For high concentrations or prolonged use, double

gloving is recommended.[7][8] Gloves should be changed frequently, especially if

contaminated.

Eye Protection: Chemical splash goggles are mandatory to protect the eyes from splashes.

[4]

Lab Coat: A lab coat must be worn to protect the skin and clothing.[4][8]

UV Protection: When visualizing ethidium bromide gels with ultraviolet (UV) light, a UV-

blocking face shield or goggles must be worn to protect the eyes and face from harmful

radiation.[4][7]

Engineering Controls
Chemical Fume Hood: All work with powdered ethidium bromide or the preparation of stock

solutions should be conducted in a certified chemical fume hood to prevent the inhalation of

dust or aerosols.[4][5]

Designated Work Area: It is best practice to designate a specific area for working with

ethidium bromide to prevent the spread of contamination. This area should be clearly marked
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with warning signs.

Emergency Eyewash and Shower: An operational emergency eyewash station and safety

shower must be readily accessible in the work area.[4][8]

Preparation of Ethidium Bromide Stock Solution
The most common concentration for an ethidium bromide stock solution is 10 mg/mL.[9] It is

highly recommended to purchase a pre-made solution to avoid handling the powdered form.[4]

[5] If a stock solution must be prepared from powder, the following protocol should be followed

within a chemical fume hood.

Protocol: Preparation of 10 mg/mL Ethidium Bromide
Stock Solution
Materials:

Ethidium bromide powder

Deionized or Milli-Q water

15 mL polypropylene centrifuge tube or a beaker

Magnetic stirrer or tube rotator (optional)

Aluminum foil

Procedure:

Weigh out 100 mg of ethidium bromide powder inside a chemical fume hood.[10]

Transfer the powder to a 15 mL polypropylene centrifuge tube or a beaker.[10] Using a

disposable tube minimizes contamination of reusable glassware.[10]

Add 8 mL of deionized or Milli-Q water.[10]

Cap the tube or cover the beaker and mix until the powder is completely dissolved. This may

take a significant amount of time. A magnetic stirrer or tube rotator can be used to facilitate
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dissolution.[10]

Once dissolved, add deionized or Milli-Q water to a final volume of 10 mL.[10]

Wrap the container in aluminum foil to protect the solution from light.[10][11]

Label the container clearly with "Ethidium Bromide," the concentration (10 mg/mL), the date

of preparation, and appropriate hazard symbols.

Store the stock solution at 4°C, protected from light. Under these conditions, the solution is

stable for several years.[10]

Safe Handling and Use
Always wear the appropriate PPE when handling ethidium bromide.[4]

Never eat, drink, smoke, or apply cosmetics in the laboratory.[4]

After handling ethidium bromide, even when wearing gloves, wash your hands thoroughly

with soap and water.[4][5]

When adding ethidium bromide to agarose gels, the final concentration should be between

0.2-0.5 µg/mL.[12]

Decontamination and Spill Management
Accidental spills should be cleaned up immediately. The procedure for cleaning a spill depends

on its size.

Minor Spill Cleanup (<0.5 L)
Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with absorbent pads or paper towels.[2]

After absorption, clean the spill area with a detergent solution.[2]

Using a handheld UV lamp, check the area to ensure all ethidium bromide has been

removed (it will fluoresce orange).[2][7]
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All materials used for cleanup must be disposed of as hazardous waste.[2][7]

Major Spill Cleanup (>0.5 L)
Evacuate all personnel from the laboratory.[4]

Notify your institution's Environmental Health & Safety (EHS) department immediately.[4]

Restrict access to the area and post warning signs.

Decontamination of Equipment
Laboratory equipment that comes into contact with ethidium bromide should be

decontaminated. A common method is the Lunn and Sansone method.[1]

Decontamination Solution (Lunn and Sansone Method):

To 300 mL of water, add 2 g of sodium nitrite and 20 mL of 50% hypophosphorous acid.[1]

This solution should be freshly prepared.

Procedure:

Wearing appropriate PPE, scrub the contaminated surface with a paper towel soaked in the

fresh decontamination solution.[1]

Place all used paper towels in a container and soak them in fresh decontamination solution

for at least one hour before disposal as hazardous waste.[1]

Note: Do not use bleach for decontamination as it can produce more hazardous compounds.[6]

[7]

Waste Disposal
Ethidium bromide waste must be managed as hazardous waste.[4][13]
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Waste Type Disposal Procedure

Aqueous Solutions (>10 mg/L)

Must be deactivated before disposal or collected

by EHS.[1] Deactivation can be done using the

Lunn and Sansone method or the Armour

method (degradation with household bleach).[1]

Alternatively, the solution can be filtered through

an activated charcoal filter. The filter must then

be disposed of as hazardous waste.[1]

Aqueous Solutions (<10 mg/L)

Some institutions permit disposal down the

sanitary sewer, while others require collection

for hazardous waste disposal.[1][14] Always

check with your local EHS guidelines.

Contaminated Gels

Gels with high concentrations (>0.5 µg/mL)

should be collected in a designated hazardous

waste container for EHS pickup.[4] Low

concentration gels (<0.5 µg/mL) may be double-

bagged and disposed of in the regular trash in

some jurisdictions, but this should be confirmed

with local EHS.[4]

Contaminated Solids

Gloves, paper towels, and other non-sharp solid

waste should be collected in a designated

hazardous waste container.[4][14]

Contaminated Sharps

Needles, slides, and broken glass contaminated

with ethidium bromide should be placed in a

puncture-resistant sharps container labeled

"CHEMICAL CONTAMINATED SHARPS -- DO

NOT AUTOCLAVE" and disposed of as

infectious waste without autoclaving.[14]

Experimental Protocols
Protocol: Deactivation of Ethidium Bromide Solutions
(Lunn and Sansone Method)
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This protocol is for the chemical degradation of ethidium bromide in aqueous solutions.

Procedure:

Work in a chemical fume hood and wear appropriate PPE.

For every 100 mL of ethidium bromide solution, add 20 mL of fresh 5% hypophosphorous

acid and 12 mL of fresh 0.5 M sodium nitrite solution.[1]

Ensure the pH of the solution is below 3.0.[1]

Stir the solution briefly and let it stand for at least 20 hours.[1]

Neutralize the solution with sodium bicarbonate.

The neutralized solution can then be rinsed down the sanitary sewer with copious amounts

of water, in accordance with local regulations.[1]

Protocol: Deactivation of Ethidium Bromide Solutions
(Armour Method)
Procedure:

Work in a chemical fume hood and wear appropriate PPE.

Dilute the ethidium bromide solution to a concentration of less than 0.034% w/v (34 mg/100

mL).[15]

For every 1 mg of ethidium bromide, add 10 mL of fresh household bleach.[1][15]

Stir the solution at room temperature for at least 4 hours.[1]

The resulting solution can be rinsed down the sanitary sewer with water, as per institutional

guidelines.[1]

Visualizations
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Preparation in Fume Hood Storage

Weigh 100 mg EtBr Powder Transfer to Tube/Beaker Add 8 mL Water Dissolve Completely Adjust Volume to 10 mL Wrap in Aluminum Foil Label Container Store at 4°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mg/mL ethidium bromide stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b119041?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethidium Bromide Spill Occurs

Assess Spill Size
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethidium Bromide / Acrylamide Waste | Environmental Health & Safety Office | University
of Minnesota Duluth [ehso.d.umn.edu]

2. Ethidium Bromide Laboratory Spill and Waste Handling Procedures (FDWSRU) : USDA
ARS [ars.usda.gov]

3. Ethidium Bromide Handling and Disposal - Environmental Health and Safety
[safety.caltech.edu]

4. towson.edu [towson.edu]

5. odu.edu [odu.edu]

6. research.columbia.edu [research.columbia.edu]

7. ehs.gatech.edu [ehs.gatech.edu]

8. Ethidium Bromide | Environmental Health and Safety - Office of the Vice President for
Research | The University of Iowa [ehs.research.uiowa.edu]

9. Preparing ethidium bromide stock solution. - General Lab Techniques [protocol-online.org]

10. laboratorynotes.com [laboratorynotes.com]

11. Ethidium Bromide Solution Preparation and Recipe | AAT Bioquest [aatbio.com]

12. researchgate.net [researchgate.net]

13. esd.uga.edu [esd.uga.edu]

14. Ethidium Bromide Waste Disposal | PennEHRS [ehrs.upenn.edu]

15. auckland.ac.nz [auckland.ac.nz]

To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Preparation of Ethidium Bromide Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b119041#safe-handling-and-preparation-
of-ethidium-bromide-stock-solutions]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b119041?utm_src=pdf-custom-synthesis
https://ehso.d.umn.edu/hazardous-waste/special-waste/ethidium-bromide-acrylamide-waste
https://ehso.d.umn.edu/hazardous-waste/special-waste/ethidium-bromide-acrylamide-waste
https://www.ars.usda.gov/northeast-area/docs/she/ethidium-bromide-laboratory-spill-and-waste-handling-procedures-fdwsru/
https://www.ars.usda.gov/northeast-area/docs/she/ethidium-bromide-laboratory-spill-and-waste-handling-procedures-fdwsru/
https://safety.caltech.edu/root-pages/ethidium_bromide
https://safety.caltech.edu/root-pages/ethidium_bromide
https://www.towson.edu/public-safety/environmental-health-safety/documents/safe-use-disposal-ethidium-bromide.pdf
https://www.odu.edu/sites/default/files/documents/ethidium-bromide-fact-sheet.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Policies/EthidiumBromidePolicy.pdf
https://ehs.gatech.edu/sites/default/files/documents/2024-10/ethidium_bromide_handling_procedures.pdf
https://ehs.research.uiowa.edu/ethidium-bromide
https://ehs.research.uiowa.edu/ethidium-bromide
http://www.protocol-online.org/biology-forums-2/posts/12424.html
https://www.laboratorynotes.com/preparation-of-stock-solution-of-ethidium-bromide-10-mg-ml/
https://www.aatbio.com/resources/buffer-preparations-and-recipes/ethidium-bromide
https://www.researchgate.net/post/How_to_prepare_Ethidium_Bromide_EtBr_for_gel_electrophoresis
https://esd.uga.edu/media/27/download
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/ethidium-bromide-waste-disposal
https://www.auckland.ac.nz/assets/health-safety-wellbeing/health-safety-topics/safety-in-labs/SMOU_ethidium_bromide_v1.0.pdf
https://www.benchchem.com/product/b119041#safe-handling-and-preparation-of-ethidium-bromide-stock-solutions
https://www.benchchem.com/product/b119041#safe-handling-and-preparation-of-ethidium-bromide-stock-solutions
https://www.benchchem.com/product/b119041#safe-handling-and-preparation-of-ethidium-bromide-stock-solutions
https://www.benchchem.com/product/b119041#safe-handling-and-preparation-of-ethidium-bromide-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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